Cas no 1264496-61-8 (deacetyl-6-ethoxyasperulosidic acid methyl ester)

• Product Name: deacetyl-6-ethoxyasperulosidic acid methyl ester
• CAS No: 1264496-61-8
• MF: C₁₉H₂₈O₁₁
• MW: 432.419027328491
• CID: 1999998
• PubChem ID: 102262674
• Update Time: 2025-04-21

deacetyl-6-ethoxyasperulosidic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• deacetyl-6-ethoxyasperulosidic acid methyl ester
• methyl (1S,4aS,5S,7aS)-5-ethoxy-1-(beta-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-7-(hydroxymethyl)cyclopenta[c]pyran-4-carboxylate
• 6-Ethoxygeniposide
• [ "" ]
• AKOS040761205
• methyl (1S,4aS,5S,7aS)-5-ethoxy-7-(hydroxymethyl)-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate
• 1264496-61-8
• CS-0145607
• ME44397

• Inchi： 1S/C19H28O11/c1-3-27-10-4-8(5-20)12-13(10)9(17(25)26-2)7-28-18(12)30-19-16(24)15(23)14(22)11(6-21)29-19/h4,7,10-16,18-24H,3,5-6H2,1-2H3/t10-,11+,12+,13-,14+,15-,16+,18-,19-/m0/s1
• InChI Key： WGNXATPUZSSFNF-HOZAMIDDSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2C(CO)=C[C@@H]([C@@H]2C(C(=O)OC)=CO1)OCC

Computed Properties

• Exact Mass: 432.16316171g/mol
• Monoisotopic Mass: 432.16316171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 663.2±55.0 °C at 760 mmHg
• Flash Point: 232.3±25.0 °C
• Vapor Pressure: 0.0±4.6 mmHg at 25°C

deacetyl-6-ethoxyasperulosidic acid methyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether